Cas no 84333-59-5 (2-(Methylamino)-2-phenylbutyl 3,4,5-trimethoxybenzoate)

• Product Name: 2-(Methylamino)-2-phenylbutyl 3,4,5-trimethoxybenzoate
• CAS No: 84333-59-5
• MF: C₂₁H₂₇NO₅
• MW: 373.442786455154
• CID: 724422
• PubChem ID: 134748
• Update Time: 2025-04-19

2-(Methylamino)-2-phenylbutyl 3,4,5-trimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• 2-(Methylamino)-2-phenylbutyl 3,4,5-trimethoxybenzoate
• [2-(methylamino)-2-phenylbutyl] 3,4,5-trimethoxybenzoate
• 2-(Methylamino)-2-phenylbutyl-3,4,5-trimethoxybenzoate
• Benzoic acid,3,4,5-trimethoxy-, 2-(methylamino)-2-phenylbutyl ester
• N-DESMETHYL TRIMEBUTINE HCL
• N-Desmethyl-tmb
• N-Desmethyltrimebutine
• NDTMB
• N-Monodemethyltrimebutine
• N-DEMETHYL TRIMEBUTINE
• TRIMEBUTINE MALEATE IMPURITY E [EP IMPURITY]
• 2-(Methylamino)-2-phenylbutyl3,4,5-trimethoxybenzoate
• N-Demethyltrimebutine
• N-Monodesmethyltrimebutine
• SCHEMBL3194606
• AT29667
• (2RS)-2-(METHYLAMINO)-2-PHENYLBUTYL 3,4,5-TRIMETHOXYBENZOATE
• Benzoic acid, 3,4,5-trimethoxy-, 2-(methylamino)-2-phenylbutyl ester
• NOR-TRIMEBUTINE
• OI1BF6F0VD
• UNII-OI1BF6F0VD
• 84333-59-5
• JO-1069
• DTXSID101004638

• MDL： MFCD09952373
• Inchi： 1S/C21H27NO5/c1-6-21(22-2,16-10-8-7-9-11-16)14-27-20(23)15-12-17(24-3)19(26-5)18(13-15)25-4/h7-13,22H,6,14H2,1-5H3
• InChI Key： ZFPDLGDYDUPYEZ-UHFFFAOYSA-N
• SMILES： O(C(C1C=C(C(=C(C=1)OC)OC)OC)=O)CC(C1C=CC=CC=1)(CC)NC

Computed Properties

• Exact Mass: 409.16600
• Monoisotopic Mass: 373.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 10
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66A^2
• XLogP3: 3.5

Experimental Properties

• Density: 1.112
• Boiling Point: 467.4°C at 760 mmHg
• Flash Point: 236.5°C
• Refractive Index: 1.533
• PSA: 66.02000
• LogP: 4.58700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives